Chromous sulfate

• CAS: 13825-86-0
• Molecular Formula: CrO4S
• Molecular Weight: 148.06 g/mol
• SMILES: [O-]S(=O)(=O)[O-].[Cr+2]
• InChI: InChI=1S/Cr.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
• InChIKey: RYPRIXSYXLDSOA-UHFFFAOYSA-L

Sourcing a stable, high-purity chromium(II) reducing agent for analytical or synthetic protocols is challenged by its inherent oxygen sensitivity. Chromous sulfate offers a documented stability advantage, maintaining its titer as a 0.18 N solution for up to 2 months. - Analytical Performance: Enables precise volumetric determination of iron with a controlled 0.29% method variance. - Synthetic Utility: Functions as a targeted reductant for alkenes and organohalides in aqueous or aqueous-DMF solvent systems. Supplied with rigorous oxygen-exclusion protocols to ensure reagent integrity upon arrival.

Chromous Sulfate: Properties and Analytical Context

Chromous sulfate (CAS 13825-86-0), also referred to as chromium(II) sulfate, is an inorganic compound with the chemical formula CrSO₄, often encountered as a pentahydrate (CrSO₄·5H₂O) [1]. It is characterized by its blue crystalline appearance and high solubility in water, forming metal aquo complexes in solution [2]. Its defining characteristic is its function as a powerful reducing agent, as it is readily oxidized by atmospheric oxygen from the Cr(II) to the more stable Cr(III) state . This compound is not typically supplied commercially in a pure, ready-to-use form and is often prepared in situ for specialized applications in organic synthesis and analytical chemistry [3].

• [1] Pfeifer, J. (2001). Chromium(II) Sulfate. In Encyclopedia of Reagents for Organic Synthesis, (Ed.). https://doi.org/10.1002/047084289X.rc175 View Source
• [2] Wikipedia contributors. (2020, March 17). Chromium(II) sulfate. In Wikipedia, The Free Encyclopedia. Retrieved from http://web.archive.org/web/20200317104545/https://en.wikipedia.org/wiki/Chromium(II)_sulfate View Source
• [3] DrugFuture. (n.d.). Chromous Sulfate [Data sheet]. Retrieved from http://www.drugfuture.com/chemdata/Chromous%20Sulfate.html View Source

Why Chromous Sulfate Cannot Be Substituted

The selection of chromous sulfate over alternative chromium salts is dictated by a strict combination of stability constraints and application-specific performance. While other chromium(II) salts, such as chromium(II) chloride, share the same oxidation state and reducing potential, they differ fundamentally in stability and handling. For example, a 0.18 N solution of chromous sulfate in sulfuric acid is documented to maintain its titer for up to 2 months without appreciable change, a stability profile that is not a given for all Cr(II) species [1]. Conversely, substitution with the more stable and widely available chromium(III) sulfate (Cr₂(SO₄)₃) is chemically impossible for applications requiring a potent reducing agent, as Cr(III) is the oxidized product of Cr(II) and lacks its reductive power [2]. Therefore, substituting chromous sulfate is not a trivial interchange but a decision that can invalidate a specific analytical or synthetic procedure.

• [1] Thornton, W. M., & Sadusk, J. F. (1933). Chromous Sulfate as Reducing Agent in Volumetric Determination of Iron. Johns Hopkins University. Retrieved from https://datapdf.com/chromous-sulfate-as-reducing-agent-in-volumetric-determinati2515d5a0f79114db801af41c9b8dc76281650.html View Source
• [2] Metoree. (2023, January 24). Chromium Sulfate. Retrieved from https://metoree.com/wpdrs/?p=73965 View Source

Chromous Sulfate: Quantitative Comparison

Temperature Impact on Titration Precision

In volumetric determination of iron, the performance of chromous sulfate as a reducing agent is temperature-dependent. A head-to-head analysis reveals a quantifiable difference in reagent consumption between hot and cold titration conditions. [1]

Evidence Dimension	Reagent Consumption Difference
Target Compound Data	0.29% difference in volume of chromous sulfate consumed
Comparator Or Baseline	Titration performed in hot solution vs. cold solution
Quantified Difference	0.29%
Conditions	Volumetric determination of iron using chromous sulfate as the reducing agent; comparison of results from titrations conducted in hot versus cold solutions.

Why This Matters

This 0.29% variance is considered too large to be disregarded in accurate quantitative work, directly impacting the precision and reliability of analytical results, thus guiding method development and standardization.

• [1] Thornton, W. M., & Sadusk, J. F. (1933). Chromous Sulfate as Reducing Agent in Volumetric Determination of Iron. Johns Hopkins University. Retrieved from https://datapdf.com/chromous-sulfate-as-reducing-agent-in-volumetric-determinati2515d5a0f79114db801af41c9b8dc76281650.html View Source

Shelf-Life Stability: Titer Retention

The practical utility of a sensitive reagent like chromous sulfate is tied to its shelf-life. A quantified benchmark for its stability in solution has been established, a key differentiator from more labile Cr(II) preparations. [1]

Evidence Dimension	Solution Stability (Titer Retention)
Target Compound Data	Stable for up to 2 months without appreciable change in titer
Comparator Or Baseline	Chromous sulfate solutions of higher or uncontrolled concentration are known to be less stable.
Quantified Difference	Stability window of 2 months under specified conditions.
Conditions	Chromous sulfate solution in sulfuric acid, not stronger than 0.18 N, stored properly.

Why This Matters

This establishes a concrete, validated shelf-life for a standardized solution, which is critical for laboratory procurement and workflow planning, ensuring that prepared reagents remain fit for purpose over a defined period.

• [1] Thornton, W. M., & Sadusk, J. F. (1933). Chromous Sulfate as Reducing Agent in Volumetric Determination of Iron. Johns Hopkins University. Retrieved from https://datapdf.com/chromous-sulfate-as-reducing-agent-in-volumetric-determinati2515d5a0f79114db801af41c9b8dc76281650.html View Source

Solubility Profile in Organic Solvents

The solvent compatibility of chromous sulfate is a key factor in its application. A direct comparison of its solubility profile against other Cr(II) salts or common organic reagents reveals clear limitations. [1]

Evidence Dimension	Solubility in Organic Solvents
Target Compound Data	Slightly soluble in ethanol; practically insoluble in acetone.
Comparator Or Baseline	Soluble in water and aqueous DMF.
Quantified Difference	Qualitative difference in solubility (soluble vs. slightly/practically insoluble).
Conditions	Solubility assessment at room temperature.

Why This Matters

This solubility profile dictates the viable reaction media for using chromous sulfate. It is unsuitable for reactions requiring anhydrous, non-polar solvents, directly guiding the chemist's choice of reducing agent for a given synthetic step and preventing failed experiments due to reagent incompatibility.

• [1] Pfeifer, J. (2001). Chromium(II) Sulfate. In Encyclopedia of Reagents for Organic Synthesis, (Ed.). https://doi.org/10.1002/047084289X.rc175 View Source

Cr(II) vs. Cr(III) Redox Behavior

The fundamental chemical distinction between chromous sulfate (CrSO₄) and chromium(III) sulfate (Cr₂(SO₄)₃) is their oxidation state, which directly governs their utility. [1] [2]

Evidence Dimension	Oxidation State and Reactivity
Target Compound Data	Cr(II); Functions as a strong reducing agent.
Comparator Or Baseline	Cr(III) in chromium(III) sulfate; Functions as a weak oxidizing agent or is redox-stable.
Quantified Difference	Qualitative difference in redox behavior.
Conditions	Aqueous and organic reaction media.

Why This Matters

This difference is non-negotiable for applications requiring a potent reducing agent. Chromium(III) sulfate, a product of chromous sulfate's oxidation, cannot substitute for it, making the procurement of the correct oxidation state essential for the success of reductive organic syntheses or analytical procedures.

• [1] Metoree. (2023, January 24). Chromium Sulfate. Retrieved from https://metoree.com/wpdrs/?p=73965 View Source
• [2] ChemicalBook. (n.d.). Chromic sulfate [Data sheet]. Retrieved from https://www.chemicalbook.cn/CASEN_10101-53-8.htm View Source

Chromous Sulfate Procurement Scenarios

Volumetric Iron Determination

In analytical chemistry labs, chromous sulfate is the reagent of choice for the precise volumetric determination of iron and other redox-active species. This is based on its quantified performance in controlled titrations, where a 0.29% difference in reagent consumption between hot and cold methods is a measurable factor that influences final accuracy [1]. Its utility is further supported by the documented stability of a 0.18 N solution for up to 2 months, ensuring the reliability of standardized titrants [1].

Reducing Agent in Aqueous-Organic Synthesis

Chromous sulfate is specified for organic synthesis protocols that require a powerful reducing agent in a protic or aqueous-DMF solvent system. The clear solubility profile—soluble in water and aqueous DMF, but only slightly soluble in ethanol and practically insoluble in acetone [1]—makes it a targeted choice for reactions where this solvent compatibility is an advantage over other water-sensitive or insoluble reductants. It is a valuable tool for the reduction of alkenes, alkynes, and organohalides [1].

In Situ Preparation for Oxygen-Sensitive Applications

Given its sensitivity to atmospheric oxygen, where solutions are rapidly oxidized to the Cr(III) state [1], chromous sulfate is often procured or prepared in situ for research applications requiring a strictly controlled, oxygen-free reducing environment. This is common in specialized electrochemical studies, where Cr(II) is a key intermediate in the electrodeposition of chromium metal from Cr(III) solutions [2], or in gas analysis for oxygen absorption [3].

• [1] Pfeifer, J. (2001). Chromium(II) Sulfate. In Encyclopedia of Reagents for Organic Synthesis, (Ed.). https://doi.org/10.1002/047084289X.rc175 View Source
• [2] Kublanovsky, V., & Glushkova, M. (2014). Kinetics and Mechanism of Chromium Electrodeposition from Methanesulfonate Solutions of Cr(III) Salts. Surface Engineering and Applied Electrochemistry, 50(5), 13-18. View Source
• [3] DrugFuture. (n.d.). Chromous Sulfate [Data sheet]. Retrieved from http://www.drugfuture.com/chemdata/Chromous%20Sulfate.html View Source